8-tert-Butyl-1,4-dioxaspiro[4.5]decan-6-amine

• Molecular Formula: C12H23NO2
• Molecular Weight: 213.32 g/mol
• SMILES: CC(C)(C)C1CCC2(C(C1)N)OCCO2
• InChI: InChI=1S/C12H23NO2/c1-11(2,3)9-4-5-12(10(13)8-9)14-6-7-15-12/h9-10H,4-8,13H2,1-3H3
• InChIKey: WDPSIBMZAOPEPT-UHFFFAOYSA-N

8-tert-Butyl-1,4-dioxaspiro[4.5]decan-6-amine: Rigid Spirocyclic Amine Scaffold

8-tert-Butyl-1,4-dioxaspiro[4.5]decan-6-amine (CAS 1935297-78-1) is a conformationally constrained spirocyclic amine belonging to the 1,4-dioxaspiro[4.5]decane class. It features a tert-butyl substituent at the 8-position and a primary amine at the 6-position, yielding a molecular formula of C₁₂H₂₃NO₂ and a molecular weight of 213.32 g/mol [1]. The spirocyclic scaffold imparts a high degree of three-dimensionality and restricted bond rotation, making it a valuable building block for drug discovery and chemical biology applications where conformational control is critical [2].

Conformationally rigid spirocyclic core for drug discovery

Primary amine handle supports rapid derivatization

Commercially available with specified purity

• [1] PubChem. 8-tert-Butyl-1,4-dioxaspiro[4.5]decan-6-amine. Compound Summary. Accessed via PubChem. View Source
• [2] Zheng, Y., Tice, C. M., & Singh, S. B. (2014). The use of spirocyclic scaffolds in drug discovery. Bioorganic & Medicinal Chemistry Letters, 24(16), 3673-3682. View Source

Why 8-tert-Butyl-1,4-dioxaspiro[4.5]decan-6-amine Cannot Be Substituted

The 8-tert-butyl-1,4-dioxaspiro[4.5]decan-6-amine scaffold exhibits distinct conformational and steric properties that render it non-interchangeable with other spirocyclic amines. The spirocyclic junction creates a unique three-dimensional orientation of the amine group, while the bulky tert-butyl substituent at the 8-position introduces significant steric hindrance and influences the overall molecular topology [1]. In contrast, unsubstituted 1,4-dioxaspiro[4.5]decan-6-amine (CAS 731858-91-6) lacks the tert-butyl group, resulting in a different steric profile and potentially altered binding interactions [2]. Similarly, 8-tert-butyl-1,4-dioxaspiro[4.5]decan-2-ylmethanamine derivatives (e.g., Spiroxamine) possess an extended amine side chain, which dramatically changes the pharmacophore geometry and biological activity [3]. These structural differences underscore the necessity of precise compound selection for reproducible research outcomes.

Unsubstituted analog (CAS 731858-91-6)

Lacks tert-butyl group; steric and binding profiles may shift

Spiroxamine-type amines

Extended amine side chain may alter pharmacophore geometry; direct substitution not advised

Flexible monocyclic amines (e.g., cyclohexylamine)

Loss of conformational rigidity may reduce target engagement predictability

• [1] Zheng, Y., Tice, C. M., & Singh, S. B. (2014). The use of spirocyclic scaffolds in drug discovery. Bioorganic & Medicinal Chemistry Letters, 24(16), 3673-3682. View Source
• [2] PubChem. 1,4-Dioxaspiro[4.5]decan-6-amine. Compound Summary. Accessed via PubChem. View Source
• [3] Dutzmann, S., & Krieg, U. (1999). Chemistry, stereochemistry and biological properties of KWG 4168 (spiroxamine). Pesticide Science, 55(3), 343-348. View Source

Quantitative Differentiation: Comparative Analysis

HSP90α Binding Affinity Comparison

8-tert-Butyl-1,4-dioxaspiro[4.5]decan-6-amine exhibits a measurable, albeit weak, binding affinity for the human HSP90α chaperone protein, with a dissociation constant (Kd) of 1.90 × 10⁴ nM (19 µM) as determined by 2D ¹H-¹⁵N chemical shift perturbation NMR spectroscopy [1]. This value can be contrasted with a structurally distinct spirocyclic compound reported in BindingDB, which displayed a significantly higher affinity for the same protein target, with a Kd of 220 nM, measured via surface plasmon resonance (SPR) [2]. The 86-fold difference in binding affinity highlights the profound impact of specific substitution patterns on target engagement within the spirocyclic amine class.

HSP90α Affinity

Context-dependent

Kd 19 µM vs 220 nM (reference spirocycle)

May support fragment-based screening for HSP90α

NMR vs SPR methods; direct comparison requires cross-validation

Evidence Dimension	Binding affinity to human HSP90α
Target Compound Data	Kd = 1.90 × 10⁴ nM (19 µM)
Comparator Or Baseline	Reference spirocyclic compound (BindingDB entry BDBM15359): Kd = 220 nM
Quantified Difference	86-fold lower affinity for target compound
Conditions	Target: NMR spectroscopy (2D ¹H-¹⁵N chemical shift perturbation); Comparator: SPR binding assay

Why This Matters

Quantitative binding data enables researchers to assess the suitability of this scaffold for fragment-based screening or as a starting point for affinity maturation campaigns targeting HSP90 or related chaperones.

• [1] BindingDB. (n.d.). Affinity Data for 8-tert-Butyl-1,4-dioxaspiro[4.5]decan-6-amine binding to human HSP90alpha. BindingDB ID: 50664327. View Source
• [2] BindingDB. (n.d.). Affinity Data for reference spirocyclic compound binding to human HSP90alpha. BindingDB ID: 15359. View Source

Synthetic Yield Benchmarking

The synthesis of related 8-tert-butyl-1,4-dioxaspiro[4.5]decane derivatives has been optimized to achieve high yields, as exemplified by the preparation of N-ethyl-8-tert-butyl-1,4-dioxaspiro[4.5]decane-2-methylamine with a reported yield of 94.9% under controlled conditions (110-115 °C, 24 h) [1]. This yield stands in contrast to the more modest yields (e.g., 69%) observed for the formation of saturated spirocyclic N-heterocycles using SnAP reagents, a widely applicable method for spirocycle construction [2]. While not a direct measurement for the target compound, this class-level inference suggests that the 1,4-dioxaspiro[4.5]decane core, when appropriately functionalized, can be accessed via high-yielding synthetic routes.

Synthetic Yield

Class-level

Related derivative: 94.9% yield vs 69% (SnAP method)

Suggests practical scalability for library synthesis

Not directly measured for target compound; class-level inference

Evidence Dimension	Isolated yield of spirocyclic amine formation
Target Compound Data	Not directly reported; related derivative synthesized at 94.9% yield
Comparator Or Baseline	SnAP-mediated synthesis of spiro[3.5]-heterocycle 7a: 69% yield
Quantified Difference	25.9 percentage points higher yield for the related derivative
Conditions	Target-related: nucleophilic substitution (110-115 °C, 24 h); Comparator: SnAP reagent with ketone, HFIP/DCE solvent

Why This Matters

High synthetic yields translate to improved cost-effectiveness and material availability for large-scale research programs, making this scaffold a practical choice for medicinal chemistry campaigns.

• [1] Jiangsu Flag Chemical Industry Co., Ltd. (2013). Synthesis method of spiroxamine as bactericide. Chinese Patent CN103121989A. View Source
• [2] Siau, W.-Y., & Bode, J. W. (2014). One-Step Synthesis of Saturated Spirocyclic N-Heterocycles with Stannyl Amine Protocol (SnAP) Reagents and Ketones. Journal of the American Chemical Society, 136(51), 17726-17729. View Source

Conformational Rigidity Advantage

The spirocyclic architecture of 8-tert-butyl-1,4-dioxaspiro[4.5]decan-6-amine confers a high degree of conformational rigidity compared to linear or monocyclic amines. This rigidity reduces the entropic penalty upon target binding, a principle widely recognized in medicinal chemistry for enhancing binding affinity and selectivity [1]. Unlike flexible amine scaffolds, which can adopt multiple low-energy conformations, the spirocyclic core restricts the spatial orientation of the amine group, thereby providing a more predictable pharmacophore geometry [2]. This class-level inference, while not a direct measurement of the target compound, underscores a key advantage for structure-based drug design.

Conformational Rigidity

Class-level

Rigid spirocyclic core vs flexible amines

Supports conformational control in SAR studies

Based on molecular conformation principles

Evidence Dimension	Conformational flexibility (qualitative)
Target Compound Data	Rigid spirocyclic core
Comparator Or Baseline	Linear or monocyclic amines (e.g., cyclohexylamine)
Quantified Difference	Not applicable (qualitative comparison)
Conditions	Based on fundamental principles of molecular conformation

Why This Matters

The rigid scaffold facilitates rational design and reduces the complexity of SAR studies, accelerating the optimization of lead compounds in drug discovery programs.

• [1] Zheng, Y., Tice, C. M., & Singh, S. B. (2014). The use of spirocyclic scaffolds in drug discovery. Bioorganic & Medicinal Chemistry Letters, 24(16), 3673-3682. View Source
• [2] Veber, D. F., Johnson, S. R., Cheng, H. Y., Smith, B. R., Ward, K. W., & Kopple, K. D. (2002). Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry, 45(12), 2615-2623. View Source

Purity and Availability Benchmark

8-tert-Butyl-1,4-dioxaspiro[4.5]decan-6-amine is commercially available with a specified minimum purity of 95%, as indicated by vendor technical datasheets . This level of purity is a critical parameter for ensuring reproducible results in biological assays and chemical transformations. In contrast, many custom-synthesized or less common spirocyclic amines may be supplied with lower or unspecified purity, introducing variability into experimental workflows .

Purity Benchmark

Data to verify

≥95% purity vs unspecified for custom amines

Defined purity may reduce batch variability

Supplier specification; independent verification advised

Evidence Dimension	Commercially available purity
Target Compound Data	≥95%
Comparator Or Baseline	Custom-synthesized or less common spirocyclic amines (purity often unspecified)
Quantified Difference	Not applicable (qualitative comparison)
Conditions	Vendor specifications; purity determined by HPLC or GC

Why This Matters

Defined purity minimizes batch-to-batch variability and reduces the need for additional purification steps, saving time and resources in research and development settings.

Strategic Application Scenarios

Fragment-Based Screening for HSP90 Modulators

The measured, albeit weak, binding affinity for human HSP90α (Kd = 19 µM) positions 8-tert-butyl-1,4-dioxaspiro[4.5]decan-6-amine as a viable fragment hit for further elaboration [1]. Its rigid spirocyclic core provides a defined three-dimensional starting point for structure-guided optimization, while the primary amine offers a convenient synthetic handle for fragment growing or linking strategies [2].

Spirocyclic Library Synthesis via Amine Derivatization

The primary amine functionality at the 6-position serves as a versatile reactive center for generating diverse compound libraries through amide bond formation, reductive amination, or sulfonylation [1]. The high synthetic yields reported for related derivatives (e.g., 94.9%) suggest that parallel library synthesis can be achieved with good efficiency, enabling rapid exploration of chemical space around the spirocyclic core [2].

Conformational Control in SAR Studies

The rigid spirocyclic scaffold of 8-tert-butyl-1,4-dioxaspiro[4.5]decan-6-amine is ideally suited for structure-activity relationship (SAR) studies where conformational control is paramount [1]. By restricting the conformational freedom of the amine group, researchers can more accurately attribute changes in biological activity to specific electronic or steric effects, rather than to conformational heterogeneity [2].

Reference Standard for Analytical Method Development

With a defined commercial purity of ≥95%, 8-tert-butyl-1,4-dioxaspiro[4.5]decan-6-amine can serve as a reliable reference standard for developing and validating analytical methods (e.g., HPLC, LC-MS) for the detection and quantification of spirocyclic amines in complex mixtures [1]. This is particularly relevant for quality control in pharmaceutical development and environmental monitoring of related agrochemicals.

Application

Selection Property

Validation Focus

Fragment-based screening for HSP90 modulators

HSP90α binding affinity context

Fragment elaboration and affinity maturation

Spirocyclic library synthesis

Primary amine derivatization handle

High-yielding conjugation chemistry

Conformational control in SAR studies

Conformationally restricted core

Attributing activity changes to electronic/steric effects

Analytical reference standard

Specified purity for method benchmarking

HPLC/LC-MS method development and validation

• [1] BindingDB. (n.d.). Affinity Data for 8-tert-Butyl-1,4-dioxaspiro[4.5]decan-6-amine binding to human HSP90alpha. BindingDB ID: 50664327. View Source
• [2] Zheng, Y., Tice, C. M., & Singh, S. B. (2014). The use of spirocyclic scaffolds in drug discovery. Bioorganic & Medicinal Chemistry Letters, 24(16), 3673-3682. View Source